Cas no 38860-45-6 (4-methoxyhexan-2-one)

• Product Name: 4-methoxyhexan-2-one
• CAS No: 38860-45-6
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 3961593
• PubChem ID: 20374049
• Update Time: 2025-05-21

4-methoxyhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 4-methoxy-
• 4-methoxyhexan-2-one
• EN300-1866989
• SCHEMBL10110030
• 38860-45-6

• Inchi： 1S/C7H14O2/c1-4-7(9-3)5-6(2)8/h7H,4-5H2,1-3H3
• InChI Key： XGCAXVHLPPQKCW-UHFFFAOYSA-N
• SMILES： CC(=O)CC(OC)CC

Computed Properties

• Exact Mass: 130.099379685Da
• Monoisotopic Mass: 130.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-methoxyhexan-2-one

Comprehensive Overview of 4-Methoxyhexan-2-one (CAS No. 38860-45-6): Properties, Applications, and Industry Insights

4-Methoxyhexan-2-one (CAS No. 38860-45-6) is a versatile organic compound widely recognized for its unique chemical properties and broad applications across various industries. This ketone derivative, characterized by its methoxy group and hexanone backbone, has garnered significant attention in recent years due to its role in fragrance formulation, pharmaceutical intermediates, and specialty chemical synthesis. As sustainability and green chemistry become focal points in modern research, compounds like 4-methoxy-2-hexanone are increasingly studied for their potential in eco-friendly processes.

The molecular structure of 4-methoxyhexan-2-one features a six-carbon chain with a ketone functional group at the second position and a methoxy substituent at the fourth carbon. This arrangement contributes to its moderate polarity and excellent solvent properties, making it valuable in coatings, adhesives, and cleaning formulations. Recent studies highlight its compatibility with bio-based materials, aligning with the global shift toward sustainable solvents and low-VOC alternatives – key search terms in environmental chemistry discussions.

In the fragrance industry, 4-methoxyhexan-2-one is prized for its fruity, herbal aroma profile, often used as a top note in perfumery. Its stability under various pH conditions makes it suitable for personal care products, a sector where consumers increasingly demand long-lasting scents and clean-label ingredients. Formulators frequently search for "4-methoxyhexan-2-one in perfumes" or "CAS 38860-45-6 fragrance uses," reflecting growing commercial interest.

From a synthetic chemistry perspective, this compound serves as a valuable building block for more complex molecules. Its reactivity allows for selective transformations, particularly in pharmaceutical research where modified ketones are crucial for drug development. Researchers exploring "methoxy ketone synthesis" or "hexanone derivatives in medicine" often encounter 38860-45-6 in literature, underscoring its academic relevance.

The production of 4-methoxyhexan-2-one typically involves catalytic oxidation or condensation reactions, with recent advancements focusing on energy-efficient processes and catalyst recycling – topics dominating chemical engineering forums. Analytical techniques like GC-MS and NMR are essential for quality control, as purity significantly impacts performance in end-use applications. Laboratories prioritizing "CAS 38860-45-6 analysis methods" or "4-methoxyhexan-2-one specifications" require precise characterization data.

Market trends indicate rising demand for specialty ketones like 4-methoxyhexan-2-one, driven by growth in Asia-Pacific manufacturing sectors. Regulatory compliance remains critical, with manufacturers ensuring adherence to REACH and other global standards. Supply chain professionals frequently search for "4-methoxyhexan-2-one suppliers" or "38860-45-6 pricing trends," reflecting the compound's commercial importance.

Innovative applications continue to emerge, including uses in electronic materials and advanced polymer systems. The compound's balance of volatility and solvency makes it suitable for niche applications like ink formulations and specialty coatings – areas where performance chemicals are increasingly scrutinized for environmental impact. Technical queries such as "4-methoxyhexan-2-one solubility parameters" or "hexanone derivatives in coatings" appear frequently in material science databases.

Future research directions may explore biocatalytic production of 4-methoxyhexan-2-one using engineered enzymes, potentially reducing the carbon footprint of synthesis. Such developments align with the chemical industry's focus on circular economy principles and green chemistry metrics – dominant themes in contemporary scientific literature and patent filings.